Cas no 2261174-97-2 (1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide)

• Product Name: 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide
• CAS No: 2261174-97-2
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5411629
• PubChem ID: 132384061
• Update Time: 2025-06-13

1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S)-1-Cyanoethyl]-1-(1,1-dimethylethyl)-5-ethyl-1H-pyrazole-4-carboxamide
• 1-tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethyl-1H-pyrazole-4-carboxamide
• 2261174-97-2
• 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide
• EN300-6630993
• Z1870637901

• Inchi： 1S/C13H20N4O/c1-6-11-10(12(18)16-9(2)7-14)8-15-17(11)13(3,4)5/h8-9H,6H2,1-5H3,(H,16,18)/t9-/m0/s1
• InChI Key： HMZNBOSDOWEPHQ-VIFPVBQESA-N
• SMILES： O=C(C1C=NN(C=1CC)C(C)(C)C)N[C@H](C#N)C

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide

Recent Advances in the Study of 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide (CAS: 2261174-97-2)

The compound 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide (CAS: 2261174-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the optimization of the synthetic pathway for 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step reaction sequence starting from commercially available precursors, with a focus on achieving high enantiomeric purity, which is critical for its biological activity. The study also highlighted the importance of the tert-butyl and cyanoethyl groups in stabilizing the compound's conformation, thereby enhancing its binding affinity to target proteins.

Pharmacological evaluations of 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide have revealed its potent inhibitory effects on specific kinases involved in inflammatory pathways. In vitro and in vivo studies demonstrated that the compound effectively suppresses the activity of key pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its selectivity profile was found to be favorable, with minimal off-target effects, which is a significant advantage in reducing potential side effects in clinical use.

Another groundbreaking study explored the compound's role in cancer therapy. Researchers found that 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide exhibits strong antiproliferative activity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies indicated that the compound induces apoptosis via the inhibition of survival kinases, making it a promising candidate for combination therapies with existing chemotherapeutic agents. These findings were published in a recent issue of Cancer Research (2024), sparking further interest in its oncological applications.

Despite these promising results, challenges remain in the clinical translation of 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide. Issues such as bioavailability, metabolic stability, and long-term toxicity need to be addressed in future studies. Current research is also focusing on the development of derivative compounds to improve these pharmacokinetic properties while retaining the original molecule's efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the preclinical development of this compound.

In conclusion, 1-Tert-butyl-N-[(1S)-1-cyanoethyl]-5-ethylpyrazole-4-carboxamide (CAS: 2261174-97-2) represents a significant advancement in the field of medicinal chemistry. Its diverse pharmacological properties and potential therapeutic applications make it a compound of great interest for further research and development. Continued studies will be essential to fully elucidate its mechanisms of action and to overcome the current limitations in its clinical use.